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Compound of Interest

Compound Name:
1-Hexyl-3-methylimidazolium

hexafluorophosphate

CAS No.: 304680-35-1

Cat. No.: B1224687

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for determining the solubility of carbon dioxide (CO2)

in the ionic liquid 1-hexyl-3-methylimidazolium hexafluorophosphate ([HMIM][PF6]). It

includes a summary of solubility data, comprehensive experimental protocols for commonly

used methods, and a visual representation of the experimental workflow.

Introduction
Ionic liquids (ILs) are a class of salts with low melting points, often liquid at room temperature.

Their negligible vapor pressure, high thermal stability, and tunable solvent properties make

them promising candidates for various applications, including as media for gas capture and

separation.[1] Understanding the solubility of gases like CO2 in ILs is crucial for designing and

optimizing these processes. This application note focuses on the experimental determination of

CO2 solubility in [HMIM][PF6], a common imidazolium-based ionic liquid. The interaction

between CO2 and the IL is typically physical absorption, where the gas molecules are taken up

by the liquid phase.[1]
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Quantitative Data Presentation
The solubility of CO2 in [HMIM][PF6] is influenced by factors such as temperature and

pressure. Generally, CO2 solubility increases with increasing pressure and decreases with

increasing temperature. The following table summarizes representative data for CO2 solubility

in analogous imidazolium-based ionic liquids with the [PF6] anion, providing an expected range

for [HMIM][PF6].

Cation Anion
Temperatur
e (K)

Pressure
(MPa)

CO2 Mole
Fraction (x)

Reference

[BMIM] [PF6] 298.15 ~0.1 ~0.25
(Anthony et

al., 2005)

[BMIM] [PF6] 313.15 1.0 - 8.5 Varies
(Kodama et

al., 2018)[2]

[BMIM] [PF6] 293.15 - 393 up to 9.7 Varies
(Kamps et al.,

2003)

[C9mim] [PF6] 298 up to ~4 Varies
(Dohrn et al.,

2010)[3]

Note: [BMIM] = 1-butyl-3-methylimidazolium, [C9mim] = 1-nonyl-3-methylimidazolium. Data for

[HMIM][PF6] is expected to be in a similar range, with slight variations due to the different alkyl

chain length on the cation.

Experimental Protocols
Several methods are employed to measure gas solubility in ionic liquids, including gravimetric,

volumetric, and isochoric techniques.[1] Due to the negligible vapor pressure of ionic liquids,

the gravimetric method is particularly well-suited.[1]

Protocol 1: Gravimetric Method
This method directly measures the mass increase of the ionic liquid as it absorbs the gas.

1. Materials and Equipment:
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High-purity [HMIM][PF6] (>99%)
High-purity CO2 (>99.9%)
Magnetic suspension balance or a similar high-precision microbalance
High-pressure, temperature-controlled sample chamber
Vacuum pump
Temperature and pressure sensors

2. Pre-treatment of the Ionic Liquid:

The ionic liquid must be thoroughly dried and degassed to remove any volatile impurities,
particularly water, which can significantly affect CO2 solubility.
Place a known mass of [HMIM][PF6] in the sample holder of the balance.
Heat the sample to an elevated temperature (e.g., 353 K) under high vacuum for several
hours until a constant weight is achieved.

3. Experimental Procedure:

Cool the degassed [HMIM][PF6] to the desired experimental temperature.
Slowly introduce CO2 into the sample chamber to the desired pressure.
Monitor the mass of the sample over time. The mass will increase as the ionic liquid absorbs
CO2.
Allow the system to reach equilibrium, indicated by a stable mass reading over a prolonged
period.
Record the final mass, temperature, and pressure.
Repeat the measurement at different pressures and temperatures to obtain a comprehensive
solubility dataset.

4. Data Analysis:

The mole fraction of dissolved CO2 is calculated from the initial mass of the ionic liquid and
the mass of absorbed CO2.

Protocol 2: Isochoric Method
This method involves introducing a known amount of gas into a vessel of known volume

containing the ionic liquid and measuring the pressure change as the gas dissolves.

1. Materials and Equipment:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224687?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-purity [HMIM][PF6] (>99%)
High-purity CO2 (>99.9%)
High-pressure equilibrium cell with a known volume
High-pressure syringe pump for gas injection
Magnetic stirrer
Temperature and pressure transducers
Data acquisition system

2. Pre-treatment of the Ionic Liquid:

Degas a known mass of [HMIM][PF6] under vacuum as described in the gravimetric method.
Transfer the degassed ionic liquid into the equilibrium cell.

3. Experimental Procedure:

Evacuate the equilibrium cell containing the ionic liquid.
Bring the cell to the desired experimental temperature.
Inject a known amount of CO2 into the cell using the high-pressure syringe pump.
Stir the mixture to facilitate the dissolution of CO2 and accelerate the attainment of
equilibrium.
Monitor the pressure inside the cell. The pressure will decrease as CO2 dissolves in the ionic
liquid and will stabilize once equilibrium is reached.
Record the final equilibrium pressure and temperature.
Perform measurements at various temperatures and initial gas amounts.[4][5]

4. Data Analysis:

The amount of dissolved CO2 is determined by the difference between the initial amount of
injected gas and the amount of gas remaining in the vapor phase at equilibrium. The latter
can be calculated using an appropriate equation of state for CO2.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the experimental determination of

CO2 solubility in [HMIM][PF6].
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Caption: Experimental workflow for CO2 solubility measurement in [HMIM][PF6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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